o-Toluate
Overview
Description
O-toluate is a toluate that is the conjugate base of o-toluic acid. It has a role as a xenobiotic metabolite. It is a conjugate base of an o-toluic acid.
Scientific Research Applications
Chemical Synthesis
- Michael Addition-Dieckmann Condensation Sequence : o-Toluate anions are used in a Michael addition-Dieckmann condensation sequence with cyclohexenones to efficiently create complex polycyclic systems, which are important in organic synthesis (Hill & Rodrigo, 2005).
Environmental Applications
- Degradation by Photo-Fenton Process : o-Toluidine, a derivative of this compound, has been studied for degradation using the photo-Fenton process. This process is significant for removing toxic and carcinogenic substances from industrial waste (Masomboon et al., 2010).
- Electrochemical Degradation : Electrochemical oxidation of o-toluidine using lead dioxide and boron-doped diamond as anodes shows promising results in water treatment, indicating a method for removing harmful organic compounds from wastewater (Hmani et al., 2009).
Catalytic Applications
- Catalytic Oxidation of Toluene : Gold- and palladium-based catalysts have been used for the oxidation of toluene, a related compound to this compound, to produce benzyl benzoate. This research is vital for sustainable chemical production (Kesavan et al., 2011).
properties
Molecular Formula |
C8H7O2- |
|---|---|
Molecular Weight |
135.14 g/mol |
IUPAC Name |
2-methylbenzoate |
InChI |
InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)/p-1 |
InChI Key |
ZWLPBLYKEWSWPD-UHFFFAOYSA-M |
SMILES |
CC1=CC=CC=C1C(=O)[O-] |
Canonical SMILES |
CC1=CC=CC=C1C(=O)[O-] |
Origin of Product |
United States |
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